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Compound of Interest

Compound Name: S2-16

Cat. No.: B15597641

The term "S2-16" appears in various scientific and technical contexts, representing a range of
substances from a synthetic peptide and an industrial sealant to a biological antibody clone. An
in-depth analysis of available literature reveals that "S2-16" is not a universally recognized
single chemical compound. Instead, its meaning is highly dependent on the specific field of
research or application. This technical guide consolidates the available information on the
different entities designated as S2-16, providing clarity on their synthesis and chemical
properties where applicable.

S2-16: A Synthetic Peptide in Autoimmune Research

In the field of immunology and cardiology, S2-16 refers to a synthetic peptide derived from the
S2 region of cardiac myosin. This peptide is notable for its role as a cryptic epitope, meaning it
can elicit an immune response under certain conditions, such as in autoimmune myocarditis.

Key Properties:

Property Value
Molecular Weight 2973.36 g/mol [1]
Biological Function Induces myocarditis in Lewis rats[1]

| Application | Research on the mechanisms of autoimmune myocarditis[1] |
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Synthesis: The synthesis of S2-16 as a peptide is achieved through standard solid-phase
peptide synthesis (SPPS) protocols. This widely used method involves the sequential addition
of amino acids to a growing peptide chain that is covalently attached to a solid resin support.
The process begins with the C-terminal amino acid and proceeds towards the N-terminus.
Each amino acid is protected with temporary protecting groups on its N-terminus (e.g., Fmoc or
Boc) and any reactive side chains. The synthesis cycle for each amino acid addition involves:

» Deprotection: Removal of the N-terminal protecting group.

e Activation and Coupling: Activation of the carboxyl group of the next amino acid and its
coupling to the deprotected N-terminus of the growing peptide chain.

e Washing: Removal of excess reagents and byproducts.

This cycle is repeated until the desired peptide sequence is assembled. Finally, the peptide is
cleaved from the resin support, and all side-chain protecting groups are removed using a
strong acid cocktail (e.g., trifluoroacetic acid). The crude peptide is then purified, typically by
reverse-phase high-performance liquid chromatography (RP-HPLC), and its identity is
confirmed by mass spectrometry.
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Solid-Phase Peptide Synthesis (SPPS) Purification and Analysis
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Caption: Workflow for the synthesis and purification of the S2-16 peptide.

S2-16: An Anaerobic Sealant in Industrial
Applications
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In the realm of industrial chemistry, "S2-16" is the designation for a single-component,
anaerobic sealant manufactured by Chester Molecular. This product is a thixotropic paste
composed of acrylic and methacrylic esters, along with hydrogen peroxides. It is designed to
cure in the absence of air and in contact with metal surfaces, making it suitable for sealing
leakages from thread and fit joints.

Chemical Properties and Curing Performance:

The properties of S2-16 are primarily defined by its performance as a sealant. The curing
process is dependent on the substrate, ambient temperature, and the bond gap.

Property Value

Form Thixotropic paste[2]
Color Orange[2]

Density (at 25°C) 1.04 g/cm3[2]

Flash Point >100°CJ[2]

Shear Strength 6 — 12 MPa[3]
Breakaway Torque 7 — 13 Nm[3]
Curing Time (handling strength) ~16 hours[3]
Curing Time (rated strength) 72 hours[3]
Maximum Gap 0.2 mm|[3]

Curing Mechanism:

The curing of anaerobic sealants like S2-16 is a free-radical polymerization process. The
presence of oxygen in the air inhibits the polymerization, keeping the sealant in a liquid state.
When the sealant is confined between two metal surfaces, the absence of air and the presence
of metal ions (which act as catalysts) initiate the decomposition of the hydrogen peroxide. This
generates free radicals, which then initiate the polymerization of the acrylic and methacrylic
esters, leading to a hard, cross-linked thermoset plastic that seals the joint.
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Caption: Curing mechanism of the S2-16 anaerobic sealant.

Other Mentions of S2-16

The designation "S2-16" also appears in other specialized contexts, though less prominently:

o SARS-CoV-2 Research: In scientific literature concerning SARS-CoV-2 inhibitors, "S2-16"
has been used to refer to specific figures or supplementary data points within research
papers.[4][5][6] For instance, a difluoroazetidine-substituted compound was labeled as
compound 16 in a study on 3CL protease inhibitors, and it showed good metabolic stability.
[7] Another compound, SARS-CoV-2-IN-16, has been identified as a potent inhibitor of the
SARS-CoV-2 nucleocapsid protein (NPro).[8]

» Monoclonal Antibody: A specific clone of a mouse anti-mouse Slo3 monoclonal antibody is
designated as S2-16.[9] This is a biological reagent used in laboratory research.

e Gemini Surfactants: In studies on the dermal permeation enhancing effects of gemini
surfactants, "S2-16" has been used as a sample identifier.[10]

Conclusion

The term "S2-16" is a polysemous designation within the scientific and technical landscape. It
most notably refers to a synthetic cardiac myosin peptide used in autoimmune disease
research and an industrial anaerobic sealant. Its application in other fields, such as virology
and immunology, is typically as a non-standardized identifier for specific entities within a given
study. For researchers and professionals, it is crucial to consider the context in which "S2-16" is
used to correctly identify the substance in question and its associated properties and
methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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